Cas no 1177315-00-2 (1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1177315-00-2
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• MDL: MFCD08445277
• CID: 4575235
• Update Time: 2025-10-13

1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzimidazol-2-yl)-2-methylpropan-1-amine hydrochloride
• 1-(1H-benzimidazol-2-yl)-2-methylpropan-1-amine;hydrochloride
• 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride
• 1-(1H-Benzimidazol-2-yl)-2-methylpropan-1-amine, HCl
• 1-(1H-Benzo[d]imidazol-2-yl)-2-methylpropan-1-amine hydrochloride
• CXB31500
• SB48147
• SB48781
• SY006131
• SY006132

• MDL： MFCD08445277
• Inchi： 1S/C11H15N3.ClH/c1-7(2)10(12)11-13-8-5-3-4-6-9(8)14-11;/h3-7,10H,12H2,1-2H3,(H,13,14);1H
• InChI Key： CYUBREHSYAXDSI-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1C(C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride

Comprehensive Overview of 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride (CAS No. 1177315-00-2)

1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride, identified by its CAS number 1177315-00-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzimidazole derivatives, which are widely recognized for their diverse biological activities. The presence of the hydrochloride salt enhances its solubility, making it particularly useful in various experimental and industrial applications.

In recent years, the demand for benzimidazole-based compounds has surged due to their potential therapeutic applications. Researchers are particularly interested in exploring the structure-activity relationship (SAR) of such molecules to develop novel drugs. The 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine scaffold is a promising candidate for further investigation, especially in the context of central nervous system (CNS) disorders and infectious diseases. Its unique chemical structure allows for interactions with various biological targets, which could lead to breakthroughs in drug discovery.

The synthesis of 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride involves a series of well-documented organic reactions, including condensation and salt formation. The compound's purity and stability are critical factors for its successful application in research. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this molecule. These methods ensure that the compound meets the stringent quality standards required for scientific studies.

One of the most frequently asked questions about CAS No. 1177315-00-2 pertains to its potential applications in neuroscience research. Given the growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are actively seeking compounds that can modulate neuronal activity. The benzimidazole core of this molecule has shown affinity for certain receptors, making it a valuable tool for studying neurotransmitter systems. Additionally, its hydrochloride salt form ensures better bioavailability, which is crucial for in vivo experiments.

Another area of interest is the compound's role in antimicrobial research. With the rise of antibiotic-resistant bacteria, scientists are exploring alternative strategies to combat infections. 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride has demonstrated preliminary activity against certain microbial strains, prompting further investigation into its mechanism of action. This aligns with the broader trend of repurposing existing compounds for new therapeutic uses, a strategy that has gained traction in recent years.

From a commercial perspective, the availability of CAS No. 1177315-00-2 is limited to research and development purposes. Suppliers typically offer this compound in small quantities, catering to academic institutions and pharmaceutical companies. The pricing and availability of 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride can vary depending on the supplier and the level of purity required. Researchers are advised to verify the specifications and certificates of analysis before purchasing to ensure compatibility with their experimental protocols.

In conclusion, 1-(1H-1,3-benzodiazol-2-yl)-2-methylpropan-1-amine hydrochloride (CAS No. 1177315-00-2) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features and potential biological activities make it a compound of interest for various research endeavors. As the scientific community continues to explore its applications, this molecule may play a pivotal role in advancing our understanding of complex biological systems and developing new therapeutic agents.